5-ethyl-4-phenyl-1,3-oxazol-2-amine
Overview
Description
5-ethyl-4-phenyl-1,3-oxazol-2-amine (EtOPO) is an organic compound that has been used in various scientific studies for its unique properties. It is a heterocyclic aromatic amine, and its structure is characterized by a five-membered ring with an ethyl substituent on the nitrogen atom. EtOPO has been found to possess a variety of biochemical and physiological properties, and its potential applications are being explored in a range of scientific research areas.
Scientific Research Applications
5-ethyl-4-phenyl-1,3-oxazol-2-amine has been used in various scientific research fields, including biochemistry, pharmacology, and toxicology. It has been used to investigate the mechanisms of action of drugs, to study the effects of environmental contaminants on biological systems, and to study the effects of various compounds on cellular processes. In addition, 5-ethyl-4-phenyl-1,3-oxazol-2-amine has been used to investigate the biochemical and physiological effects of certain drugs, as well as to study the potential therapeutic effects of certain compounds.
Mechanism of Action
The mechanism of action of 5-ethyl-4-phenyl-1,3-oxazol-2-amine is not fully understood, but it is believed to be related to its ability to interact with certain enzymes and receptors in the body. It has been found to bind to a variety of enzymes, including cytochrome P450, monoamine oxidase, and aldehyde dehydrogenase, as well as to various receptors, such as the serotonin receptor. It has also been found to interact with DNA and RNA, suggesting a role in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-ethyl-4-phenyl-1,3-oxazol-2-amine are not fully understood, but it has been found to have a variety of effects on various biological systems. It has been found to have an analgesic effect, to reduce inflammation, and to inhibit the growth of certain bacteria. In addition, it has been found to have an antidepressant effect, to reduce oxidative stress, and to have anti-cancer properties.
Advantages and Limitations for Lab Experiments
5-ethyl-4-phenyl-1,3-oxazol-2-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in a variety of conditions. In addition, it is relatively non-toxic and is not known to cause any adverse effects in laboratory animals. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, so it is difficult to use in aqueous solutions. In addition, its mechanism of action is not fully understood, so it is difficult to predict how it will interact with other compounds in a laboratory setting.
Future Directions
There are a variety of potential future directions for research involving 5-ethyl-4-phenyl-1,3-oxazol-2-amine. One potential area of research is to further investigate its mechanism of action and its effects on various biological systems. In addition, further research could be conducted to explore its potential therapeutic applications, such as its potential use in the treatment of certain diseases. Finally, further research could be conducted to explore its potential interactions with other compounds and its potential to be used as a drug delivery system.
Synthesis Methods
The synthesis of 5-ethyl-4-phenyl-1,3-oxazol-2-amine is a multi-step process that involves the use of several different reagents and reaction conditions. The first step involves the reaction of phenylacetonitrile with ethyl bromoacetate in the presence of a base, such as sodium hydroxide, to form the desired product. The second step involves the reaction of the product with ethyl bromide in the presence of a base, such as sodium hydroxide, to form the desired product. Finally, the product is purified by recrystallization or chromatographic methods.
properties
IUPAC Name |
5-ethyl-4-phenyl-1,3-oxazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c1-2-9-10(13-11(12)14-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYTFLJKDVQQFGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(O1)N)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30303379 |
Source
|
| Record name | 5-ethyl-4-phenyl-1,3-oxazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30303379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Ethyl-4-phenyl-1,3-oxazol-2-amine | |
CAS RN |
33119-67-4 |
Source
|
| Record name | 5-Ethyl-4-phenyl-2-oxazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=33119-67-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 158066 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033119674 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC158066 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158066 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-ethyl-4-phenyl-1,3-oxazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30303379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-5-ethyl-4-phenyloxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2-formyl-1H-pyrrol-1-yl)methyl]benzoic acid](/img/structure/B6597805.png)
